molecular formula C10H16N2OS B380577 N-(tert-butyl)-N'-(2-furylmethyl)thiourea CAS No. 21690-83-5

N-(tert-butyl)-N'-(2-furylmethyl)thiourea

Cat. No. B380577
CAS RN: 21690-83-5
M. Wt: 212.31g/mol
InChI Key: GLYAQCBBYVHRKA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(tert-butyl)-N'-(2-furylmethyl)thiourea, also known as TU, is a synthetic compound that has been widely used in scientific research due to its various biochemical and physiological effects. TU is a thiourea derivative that has been synthesized through a simple and efficient method.

Scientific Research Applications

  • Insecticidal and Acaricidal Activity : N-tert-butyl-N'-(2,6-diisopropyl-4-phenoxyphenyl)-thiourea, a derivative of N-(tert-butyl)-N'-(2-furylmethyl)thiourea, has shown high insecticidal and acaricidal activity. A study conducted radiosynthesis of this compound to better understand its properties (Knox, Toia, & Casida, 1992).

  • Drug Discovery and Anticancer Potential : Thiourea derivatives are significantly used in drug discovery, particularly in anticancer research. For instance, the synthesis of a Bis-(4-(Tert-Butyl)-N-(Methylcarbamothioyl) Benzamide)-Iron (III) complex showcased potential anticancer activity (Ruswanto, Wulandari, Mardianingrum, & Cantika, 2021).

  • Catalysis in Organic Synthesis : In the field of organic synthesis, thioureas, including N-(tert-butyl)-N'-(2-furylmethyl)thiourea, have been employed as catalysts. For example, N,N'-Bis[3,5-bis(trifluoromethyl)phenyl]thiourea was used effectively for the oxidation of sulfides, showcasing its catalytic abilities (Russo & Lattanzi, 2009).

  • Formation of Metal Complexes : The thiourea derivatives have also been explored for their ability to form complexes with metals, which enhances their applications in medicinal chemistry. Research shows that coordination with metal ions can significantly increase the activity and applicability of these compounds (del Campo et al., 2004).

  • Enzyme Inhibition and Mercury Sensing : Thiourea derivatives are efficient enzyme inhibitors and have been studied as potential mercury sensors. Their simple structure offers diverse biological applications, including cholinesterase inhibition and sensing for toxic metals like mercury (Rahman et al., 2021).

properties

IUPAC Name

1-tert-butyl-3-(furan-2-ylmethyl)thiourea
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H16N2OS/c1-10(2,3)12-9(14)11-7-8-5-4-6-13-8/h4-6H,7H2,1-3H3,(H2,11,12,14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GLYAQCBBYVHRKA-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)NC(=S)NCC1=CC=CO1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H16N2OS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

212.31 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-(tert-butyl)-N'-(2-furylmethyl)thiourea
Reactant of Route 2
Reactant of Route 2
N-(tert-butyl)-N'-(2-furylmethyl)thiourea
Reactant of Route 3
Reactant of Route 3
Reactant of Route 3
N-(tert-butyl)-N'-(2-furylmethyl)thiourea
Reactant of Route 4
Reactant of Route 4
Reactant of Route 4
N-(tert-butyl)-N'-(2-furylmethyl)thiourea
Reactant of Route 5
Reactant of Route 5
Reactant of Route 5
N-(tert-butyl)-N'-(2-furylmethyl)thiourea
Reactant of Route 6
Reactant of Route 6
N-(tert-butyl)-N'-(2-furylmethyl)thiourea

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.